Cas no 2171818-56-5 (3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid)

• Product Name: 3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• CAS No: 2171818-56-5
• MF: C₂₆H₂₀Cl₂N₂O₅
• MW: 511.353404998779
• CID: 6266602
• PubChem ID: 165811812
• Update Time: 2025-05-20

3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• 2171818-56-5
• 3,5-dichloro-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]benzoic acid
• EN300-1508903

• Inchi： 1S/C26H20Cl2N2O5/c27-14-11-19(23(31)32)22(21(28)12-14)29-24(33)26(9-10-26)30-25(34)35-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,11-12,20H,9-10,13H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QQTWNYCYSBZDSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 510.0749271g/mol
• Monoisotopic Mass: 510.0749271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid

3,5-Dichloro-2-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic Acid: A Comprehensive Overview

The compound 3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid, identified by the CAS number 2171818-56-5, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is notable for its unique structural features, which include a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and dichloro substituents. These features contribute to its exceptional chemical stability and reactivity, making it a valuable component in various research and industrial applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorenylmethoxycarbonyl (Fmoc) group. This group is widely recognized for its role as a protecting group in peptide synthesis, where it temporarily blocks amino groups during the assembly of complex molecules. The integration of the Fmoc group into the structure of this compound enhances its versatility, enabling it to participate in a wide range of chemical reactions. Recent advancements in synthetic methodologies have further optimized the production of this compound, ensuring higher yields and improved purity levels.

One of the most significant applications of this compound lies in its use as an intermediate in the development of novel pharmaceutical agents. The presence of the dichloro substituents on the benzoic acid moiety imparts unique electronic properties to the molecule, which can be exploited to design drugs with enhanced bioavailability and efficacy. For instance, researchers have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions in chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The cyclopropane ring within its structure contributes to its mechanical strength and rigidity, making it an ideal candidate for the development of high-performance polymers and composites. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored mechanical and thermal properties. These materials could find applications in aerospace engineering, electronics, and renewable energy technologies.

The structural integrity of this compound is further bolstered by the presence of the Fmoc group, which not only enhances its chemical stability but also facilitates its use in various post-synthetic modifications. For example, researchers have successfully employed this compound as a precursor for constructing bioconjugates, which are essential for targeted drug delivery systems. These systems enable precise targeting of diseased cells while minimizing adverse effects on healthy tissues.

From an environmental perspective, this compound has been shown to exhibit low toxicity levels under standard laboratory conditions. This characteristic makes it suitable for use in green chemistry practices, where minimizing environmental impact is a primary concern. Ongoing research is focused on optimizing its synthesis pathways to reduce waste generation and improve resource efficiency.

In conclusion, 3,5-dichloro-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for advancing both basic research and industrial innovation. As new discoveries continue to emerge, this compound is poised to play an increasingly important role in shaping the future of science and technology.